Cas no 28699-17-4 (2H-1-Benzopyran-2-one,7-[[(1S,2R,4aR,8aS)-decahydro-2-hydroxy-2,5,5,8a-tetramethyl-6-oxo-1-naphthalenyl]methoxy]-)

2H-1-Benzopyran-2-one,7-[[(1S,2R,4aR,8aS)-decahydro-2-hydroxy-2,5,5,8a-tetramethyl-6-oxo-1-naphthalenyl]methoxy]- Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-[[(1S,2R,4aR,8aS)-decahydro-2-hydroxy-2,5,5,8a-tetramethyl-6-oxo-1-naphthalenyl]methoxy]-
• 7-[[(1S,4aα)-Decahydro-2α-hydroxy-2,5,5,8aβ-tetramethyl-6-oxonaphthalen-1β-yl]methoxy]-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one,7-[(decahydro-2-hydroxy-2,5,5,8a-tetramethyl-6-oxo-1-naphthalenyl)methoxy]-,[1S-(1a,2b,4ab,8aa)]-
• Coumarin,7-[(decahydro-2-hydroxy-2,5,5,8a-tetramethyl-6-oxo-1-naphthyl)methoxy]- (8CI)
• Samarcandone
• Samarkandone
• (-)-samarcandone
• +Expand

• InChIKey： KWFSFXRPFGONDD-WJHCDBIXSA-N
• Inchi： 1S/C24H30O5/c1-22(2)18-9-12-24(4,27)19(23(18,3)11-10-20(22)25)14-28-16-7-5-15-6-8-21(26)29-17(15)13-16/h5-8,13,18-19,27H,9-12,14H2,1-4H3/t18-,19+,23-,24+/m0/s1
• SMILES： O([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]2([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])C([H])([H])OC1C([H])=C([H])C2C([H])=C([H])C(=O)OC=2C=1[H])=O

Computed Properties

• Exact Mass: 398.2094
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 398.209
• Heavy Atom Count: 29
• Complexity: 712
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.881
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• PSA: 72.83

Related Categories

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